2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene

• IUPAC Name: 2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene
• InChI: InChI=1S/C18H22O4/c1-14-9-10-17(18(13-14)20-3)22-12-6-11-21-16-8-5-4-7-15(16)19-2/h4-5,7-10,13H,6,11-12H2,1-3H3
• InChI Key: SOUXHYPGLBJYCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCOC2=CC=CC=C2OC)OC
• Molecular Formula: C18H22O4
• Molecular Weight: 302.4 g/mol

Description

2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene, also known as ICI-118,551, is a selective β2-adrenergic receptor antagonist. It is commonly used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptor signaling.

Mechanism of Action

2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene acts as a selective antagonist of the β2-adrenergic receptor, blocking the binding of β2-adrenergic agonists such as epinephrine and norepinephrine. This results in a decrease in β2-adrenergic receptor signaling and downstream effects such as vasodilation and increased heart rate.
Biochemical and Physiological Effects
Studies have shown that this compound can have a variety of biochemical and physiological effects, including decreased heart rate and blood pressure, increased insulin sensitivity, and improved glucose metabolism. It has also been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene in lab experiments is its selectivity for the β2-adrenergic receptor, which allows for more specific investigation of β2-adrenergic receptor signaling. However, limitations include its relatively short half-life and potential for off-target effects at high concentrations.

Future Directions

For research involving 2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene could include investigating its potential as a treatment for inflammatory diseases, as well as further elucidating its effects on metabolism and insulin sensitivity. Additionally, research could focus on developing more selective and longer-lasting β2-adrenergic receptor antagonists for use in both lab experiments and clinical settings.

Synthesis Methods

The synthesis of 2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene involves several steps, including the reaction of 3,4-dimethylphenol with 2-chloroethyl chloroformate to form 3,4-dimethylphenyl 2-chloroethyl carbonate. This intermediate is then reacted with 3-(2-methoxyphenoxy)propanol to form this compound.

Scientific Research Applications

2-methoxy-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene is commonly used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptor signaling. It has been used to investigate the role of β2-adrenergic receptors in regulating cardiac function, as well as the effects of β2-adrenergic receptor signaling on metabolism and insulin sensitivity.